Cas no 16860-56-3 (1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-)

1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- structure
16860-56-3 structure
Product Name:1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
CAS No:16860-56-3
MF:C21H15BrN2
MW:375.261204004288
CID:1349658
PubChem ID:11372268
Update Time:2025-04-20

1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
    • 5-(4-bromophenyl)-1,3-diphenylpyrazole
    • DTXSID90463928
    • CHEMBL3309805
    • BDBM50045453
    • 16860-56-3
    • Inchi: 1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-15-20(16-7-3-1-4-8-16)23-24(21)19-9-5-2-6-10-19/h1-15H
    • InChI Key: DMLXPQUGDNOKAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 374.04195
  • Monoisotopic Mass: 374.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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